Cas no 896315-40-5 (methyl 4-(2-{5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate)

• Product Name: methyl 4-(2-{5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate
• CAS No: 896315-40-5
• Molecular Formula: C₂₃H₂₁N₅O₄S
• Molecular Weight: 463.508943319321
• CID: 6364298
• PubChem ID: 18573941

methyl 4-(2-{5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate Properties

Names and Identifiers

• methyl 4-(2-{5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate
• methyl 4-[[2-[[5-(2-methoxyphenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• methyl 4-(2-{[5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamido)benzoate
• 896315-40-5
• methyl 4-[({[5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate
• AKOS016386060
• methyl 4-(2-((5-(2-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamido)benzoate
• F2563-1007

• InChIKey： IAXYQLFUTBGVEO-UHFFFAOYSA-N
• Inchi： 1S/C23H21N5O4S/c1-31-19-8-4-3-7-18(19)21-25-26-23(28(21)27-13-5-6-14-27)33-15-20(29)24-17-11-9-16(10-12-17)22(30)32-2/h3-14H,15H2,1-2H3,(H,24,29)
• SMILES： C(OC)(=O)C1=CC=C(NC(CSC2N(N3C=CC=C3)C(C3=CC=CC=C3OC)=NN=2)=O)C=C1

Computed Properties

• Exact Mass: 463.13142534g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 9
• Monoisotopic Mass: 463.13142534g/mol
• Heavy Atom Count: 33
• Complexity: 657
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives